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Introduction
2-Acetamido-N-methylacetamide-d8 is a deuterated form of 2-Acetamido-N-

methylacetamide, also known as N-Acetylglycine N-Methylamide-d8. As a stable isotope-

labeled compound, its primary application lies in analytical chemistry, where it serves as an

internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR)

spectroscopy or Mass Spectrometry (MS). This guide provides a comprehensive overview of its

known physical and chemical characteristics, with comparative data for its non-deuterated

counterpart. Due to the limited availability of specific experimental data for the deuterated

compound, some properties are inferred from the non-deuterated form.

Physical and Chemical Characteristics
The physical and chemical properties of 2-Acetamido-N-methylacetamide-d8 and its non-

deuterated analog are summarized below. Data for the deuterated compound is limited, and

therefore, properties of the non-deuterated form are provided for reference and estimation.

Table 1: General and Physical Properties
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Property
2-Acetamido-N-
methylacetamide-d8

2-Acetamido-N-
methylacetamide

CAS Number 1219802-57-9[1][2] 7606-79-3

Molecular Formula C₅H₂D₈N₂O₂[2] C₅H₁₀N₂O₂

Molecular Weight 138.19 g/mol [2] 130.15 g/mol [3]

Appearance

Not explicitly stated, likely a

white to light yellow crystalline

powder

White to light yellow powder or

crystal

Melting Point Data not available 150.0 to 154.0 °C

Boiling Point Data not available Data not available

Solubility Data not available Data not available

Storage Conditions 2-8°C Refrigerator[2]
Sealed in dry, room

temperature

Table 2: Chemical Identifiers

Identifier
2-Acetamido-N-
methylacetamide-d8

2-Acetamido-N-
methylacetamide

IUPAC Name
2-(acetylamino)-N-

methylacetamide-d8

2-(acetylamino)-N-

methylacetamide

Synonyms

N-Acetylglycine N-

Methylamide-d8, 2-

(Acetylamino)-N-

methylacetamide-d8, N-Acetyl-

N'-methylglycinamide-d8[2]

AC-GLY-NHME, N-

Acetylglycine Methylamide,

N2-Acetyl-N-

methylglycinamide[4][5]

InChI Key Not available for deuterated
FJMAXCRRCJSCIE-

UHFFFAOYSA-N

Experimental Protocols
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Detailed experimental protocols for the synthesis and purification of 2-Acetamido-N-
methylacetamide-d8 are not readily available in the public domain. However, a plausible

synthesis route for the non-deuterated compound can be inferred from standard organic

chemistry principles and published methods for similar compounds.

Probable Synthesis of 2-Acetamido-N-methylacetamide
A likely synthetic approach involves the amidation of N-acetylglycine. This can be

conceptualized as a two-step process:

Activation of N-acetylglycine: The carboxylic acid group of N-acetylglycine is activated to

facilitate amide bond formation. This can be achieved by converting it to an acid chloride, an

activated ester, or by using peptide coupling reagents.

Amidation with Methylamine: The activated N-acetylglycine is then reacted with methylamine

to form the desired N-methylamide.

A potential workflow is illustrated below.
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Step 1: Activation of N-acetylglycine

Step 2: Amidation

Step 3: Purification

N-acetylglycine
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(e.g., Acid Chloride)
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Activating Reagent
(e.g., SOCl₂, HOBt/EDC)

2-Acetamido-N-methylacetamide

Amidation

Methylamine

Crude Product

Pure 2-Acetamido-N-methylacetamide

Purification

Purification
(e.g., Recrystallization,

Chromatography)

Click to download full resolution via product page

Caption: Probable synthetic workflow for 2-Acetamido-N-methylacetamide.

Deuteration
The synthesis of the d8 isotopologue would likely involve the use of deuterated starting

materials. For instance, deuterated acetic anhydride and deuterated methylamine could be

used in a synthetic route analogous to that for the non-deuterated compound.
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Biological Activity and Signaling Pathways
There is currently a lack of specific information in the scientific literature regarding the biological

activity and involvement in signaling pathways of 2-Acetamido-N-methylacetamide and its

deuterated form. However, the broader class of N-acyl amino acids and related compounds

have been studied for various biological roles.

N-acetylated amino acids, including N-acetylglycine, are involved in peptidomimetic research

and can serve as N-terminus blocking agents in peptide studies.[6][7] Elevated levels of N-

acetylated amino acids in urine can be indicative of Acylase I deficiency, a genetic disorder

affecting protein degradation.[6]

Furthermore, some acetamide derivatives have been investigated for their antioxidant and

potential anti-inflammatory activities.[8] Studies on other N-acylglycine derivatives have

suggested roles in various biological processes, but direct evidence for 2-Acetamido-N-

methylacetamide is not available.[9]

Due to the absence of specific data on its involvement in signaling pathways, no pathway

diagrams can be provided at this time.

Conclusion
2-Acetamido-N-methylacetamide-d8 is a valuable tool for analytical research, particularly in

tracer-based quantification methods. While its fundamental chemical identity is well-

established, a comprehensive profile of its physical properties and a detailed, verified

experimental protocol for its synthesis are not currently available in the public domain. The

biological significance of this specific compound remains an area for future investigation,

although the broader family of N-acyl amino acids presents intriguing possibilities for roles in

metabolic and signaling processes. Researchers utilizing this compound should rely on the

data available for its non-deuterated counterpart as a preliminary guide and are encouraged to

perform their own characterization for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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